6-Fluoro-7-nitro-1,2,3,4-tetrahydroquinolin-2-one
Overview
Description
6-Fluoro-7-nitro-1,2,3,4-tetrahydroquinolin-2-one, also known as 6-FNQ, is an organic compound that has been studied for its potential applications in a wide range of scientific research. It is a heterocyclic compound that is composed of a quinoline ring with a nitro group and a fluorine atom. 6-FNQ has been studied for its potential applications in drug development and as a reagent in organic synthesis.
Scientific Research Applications
Pharmaceutical Research
This compound is utilized in proteomics research due to its unique molecular structure that can interact with various proteins. It’s often used in the study of drug-protein interactions and can help in the design of new drugs with better efficacy and reduced side effects .
Analytical Chemistry
In analytical chemistry, this compound’s derivatives are used as reagents for the detection and quantification of other substances. Its fluorescence properties make it particularly useful in spectrofluorometric methods, which are essential for sensitive analytical procedures .
Material Science
The compound’s robust molecular framework is beneficial in material science, where it can be incorporated into polymers or coatings to enhance material properties such as thermal stability and chemical resistance .
Agricultural Chemistry
In agriculture, the compound’s derivatives could be explored for their potential as pesticides or herbicides. The nitro group in particular may be useful in disrupting biological pathways in pests .
Environmental Science
6-Fluoro-7-nitro-1,2,3,4-tetrahydroquinolin-2-one can be used in environmental science to study pollutant degradation. Its own degradation patterns can serve as a model for understanding how similar compounds behave in the environment .
Biochemistry
This compound is significant in biochemistry for studying enzyme inhibition. Its structure allows it to bind to active sites of enzymes, providing insights into enzyme function and aiding in the development of enzyme inhibitors .
Mechanism of Action
Mode of Action
Result of Action
properties
IUPAC Name |
6-fluoro-7-nitro-3,4-dihydro-1H-quinolin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FN2O3/c10-6-3-5-1-2-9(13)11-7(5)4-8(6)12(14)15/h3-4H,1-2H2,(H,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPGNKJBCUGOHJR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NC2=CC(=C(C=C21)F)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201249033 |
Source
|
| Record name | 6-Fluoro-3,4-dihydro-7-nitro-2(1H)-quinolinone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201249033 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Fluoro-7-nitro-1,2,3,4-tetrahydroquinolin-2-one | |
CAS RN |
1049873-83-7 |
Source
|
| Record name | 6-Fluoro-3,4-dihydro-7-nitro-2(1H)-quinolinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1049873-83-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Fluoro-3,4-dihydro-7-nitro-2(1H)-quinolinone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201249033 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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